Cas no 86579-52-4 (Benzene, 1-chloro-4-(4-propylcyclohexyl)-, trans-)

Benzene, 1-chloro-4-(4-propylcyclohexyl)-, trans- structure
86579-52-4 structure
Product Name:Benzene, 1-chloro-4-(4-propylcyclohexyl)-, trans-
CAS No:86579-52-4
MF:C15H21Cl
MW:236.780243635178
CID:661300
PubChem ID:13703437
Update Time:2025-04-19

Benzene, 1-chloro-4-(4-propylcyclohexyl)-, trans- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-chloro-4-(4-propylcyclohexyl)-, trans-
    • DTXSID301255611
    • 86579-52-4
    • SCHEMBL8025867
    • SCHEMBL20465755
    • 1-Chloro-4-(trans-4-propylcyclohexyl)benzene
    • SCHEMBL260852
    • Inchi: 1S/C15H21Cl/c1-2-3-12-4-6-13(7-5-12)14-8-10-15(16)11-9-14/h8-13H,2-7H2,1H3
    • InChI Key: MUUBDVYNXNPJLQ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1CCC(CCC)CC1

Computed Properties

  • Exact Mass: 236.1331784g/mol
  • Monoisotopic Mass: 236.1331784g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.000±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (5.4E-5 g/L) (25 ºC),
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